Cas no 298690-38-7 (2-Furan-2-yl-1-(toluene-4-sulfonyl)-pyrrolidine)

• Product Name: 2-Furan-2-yl-1-(toluene-4-sulfonyl)-pyrrolidine
• CAS No: 298690-38-7
• MF: C₁₅H₁₇NO₃S
• MW: 291.365382909775
• CID: 5195014
• Update Time: 2026-03-05

2-Furan-2-yl-1-(toluene-4-sulfonyl)-pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-Furan-2-yl-1-(toluene-4-sulfonyl)-pyrrolidine

• Inchi： 1S/C15H17NO3S/c1-12-6-8-13(9-7-12)20(17,18)16-10-2-4-14(16)15-5-3-11-19-15/h3,5-9,11,14H,2,4,10H2,1H3
• InChI Key： VHPYWJNFFZXPBA-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(C)C=C2)(=O)=O)CCCC1C1=CC=CO1

Additional information on 2-Furan-2-yl-1-(toluene-4-sulfonyl)-pyrrolidine

Introduction to 2-Furan-2-yl-1-(toluene-4-sulfonyl)-pyrrolidine (CAS No. 298690-38-7) in Modern Chemical and Pharmaceutical Research

2-Furan-2-yl-1-(toluene-4-sulfonyl)-pyrrolidine, identified by the chemical identifier CAS No. 298690-38-7, represents a significant compound in the realm of medicinal chemistry and pharmaceutical innovation. This heterocyclic molecule, featuring a fused pyrrolidine ring conjugated with a furan moiety and a toluene-4-sulfonyl group, has garnered attention due to its structural complexity and potential biological activity. The unique arrangement of these functional groups not only imparts distinct chemical properties but also opens avenues for diverse applications in drug discovery and material science.

The furan ring in this compound is a key feature, contributing to its aromaticity and electron-rich character, which can influence its reactivity and interactions with biological targets. The presence of the pyrrolidine scaffold further enhances its molecular versatility, allowing for facile modifications and derivatization. These structural elements are often exploited in the design of bioactive molecules, as they can mimic natural products or serve as privileged structures recognized by biological systems.

The toluene-4-sulfonyl group adds another layer of functionality, introducing both hydrophobicity and electrophilicity. This sulfonamide moiety is well-known for its role in enhancing binding affinity and metabolic stability in drug molecules. Its incorporation into the 2-furan-2-yl-1-(toluene-4-sulfonyl)-pyrrolidine framework suggests potential applications in developing inhibitors or modulators that interact with sulfonamide-binding proteins or enzymes. Such interactions are critical in therapeutic areas ranging from oncology to infectious diseases.

Recent advancements in computational chemistry and high-throughput screening have facilitated the exploration of this compound's pharmacological potential. Studies indicate that derivatives of 2-furan-2-yl-1-(toluene-4-sulfonyl)-pyrrolidine exhibit promising activity against various targets, including kinases, proteases, and ion channels. The ability to fine-tune the electronic properties of the molecule through strategic substitutions allows researchers to optimize potency and selectivity. For instance, modifications at the pyrrolidine nitrogen or the furan oxygen can significantly alter binding kinetics and pharmacokinetic profiles.

The integration of this compound into drug development pipelines is further supported by its synthetic accessibility. Modern synthetic methodologies enable efficient construction of complex derivatives, enabling rapid exploration of structure-activity relationships (SAR). Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated functionalizations have been instrumental in elaborating the core 2-furan-2-yl-1-(toluene-4-sulfonyl)-pyrrolidine scaffold. These approaches not only streamline synthesis but also allow for the introduction of diverse substituents to probe biological activity across multiple therapeutic domains.

In the context of medicinal chemistry, the furan-pyrrolidine-toluene sulfonamide triad presents a versatile platform for innovation. Researchers are leveraging this motif to develop novel therapeutics targeting emerging challenges, such as antibiotic resistance or neurodegenerative disorders. The compound's ability to engage with multiple biological pathways makes it an attractive candidate for multitarget drug design—a strategy gaining prominence for addressing complex diseases with multifaceted etiologies.

From a material science perspective, derivatives of 2-furan-2-yl-1-(toluene-4-sulfonyl)-pyrrolidine have shown potential in designing functional materials with tailored properties. The conjugated system inherent in the molecule can be exploited for applications in organic electronics, photovoltaics, or sensor technologies. The sulfonamide group further contributes to material functionality by enabling ionic interactions or hydrogen bonding, which are crucial for designing supramolecular assemblies or stimuli-responsive materials.

The synthesis and characterization of this compound have been refined through interdisciplinary collaborations between organic chemists, biochemists, and computational scientists. High-resolution spectroscopic techniques such as NMR spectroscopy and mass spectrometry have been employed to elucidate its structure, while X-ray crystallography has provided insights into its molecular packing and intermolecular interactions. These structural details are invaluable for understanding its reactivity and designing optimized derivatives.

The pharmacokinetic profile of 2-furan-2-yl-1-(toluene-4-sulfonyl)-pyrrolidine is another critical aspect under investigation. Studies suggest that modifications at the sulfonamide moiety can influence solubility, permeability, and metabolic stability—key parameters determining drug efficacy and safety. By balancing lipophilicity with polar surface area through judicious functionalization, researchers aim to achieve optimal pharmacokinetic properties suitable for clinical translation.

The future direction of research on this compound lies in expanding its therapeutic applications through innovative drug design strategies. Advances in artificial intelligence-driven drug discovery are accelerating the identification of novel derivatives with enhanced biological activity. Machine learning models trained on large datasets can predict promising scaffolds for further experimental validation, thereby expediting the development pipeline.

Collaborations between academia and industry are essential for translating laboratory findings into tangible therapeutic benefits. The commercialization efforts around 2-furan-2-yl-1-(toluene-4-sulfonyl)-pyrrolidine derivatives will depend on robust intellectual property frameworks and regulatory approvals. As regulatory agencies continue to evolve their guidelines for novel therapeutics, compounds like this one will play a pivotal role in shaping future treatment paradigms.

In summary,2-Furan-2-yl-1-(toluene -4 -sulfonyl)-pyrrolidine (CAS No 298690 -38 -7) stands as a testament to the power of structural diversity in driving pharmaceutical innovation Its unique combination of functional groups offers multifaceted opportunities across medicinal chemistry material science computational biology The ongoing research efforts underscore its significance as a molecular scaffold with transformative potential As scientific methodologies continue to advance so too will our ability to harness its full therapeutic promise